Cas no 56432-91-8 (2-(adamantan-1-yl)ethanethioamide)

2-(adamantan-1-yl)ethanethioamide structure
56432-91-8 structure
Product Name:2-(adamantan-1-yl)ethanethioamide
CAS No:56432-91-8
MF:C12H19NS
MW:209.350961923599
CID:4039201
PubChem ID:12233329
Update Time:2025-04-22

2-(adamantan-1-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-ethanethioamide
    • 2-(adamantan-1-yl)ethanethioamide
    • 56432-91-8
    • SCHEMBL11781366
    • EN300-1833877
    • 1-adamantylthioacetamide
    • Inchi: InChI=1S/C12H19NS/c13-11(14)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2,(H2,13,14)
    • InChI Key: UXLFAOGOQWHERR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 209.12382078Da
  • Monoisotopic Mass: 209.12382078Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.1Ų

2-(adamantan-1-yl)ethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1833877-0.05g
2-(adamantan-1-yl)ethanethioamide
56432-91-8
0.05g
$707.0 2023-09-19
Enamine
EN300-1833877-0.1g
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$741.0 2023-09-19
Enamine
EN300-1833877-0.25g
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$774.0 2023-09-19
Enamine
EN300-1833877-0.5g
2-(adamantan-1-yl)ethanethioamide
56432-91-8
0.5g
$809.0 2023-09-19
Enamine
EN300-1833877-1.0g
2-(adamantan-1-yl)ethanethioamide
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1g
$1014.0 2023-06-03
Enamine
EN300-1833877-2.5g
2-(adamantan-1-yl)ethanethioamide
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2.5g
$1650.0 2023-09-19
Enamine
EN300-1833877-5.0g
2-(adamantan-1-yl)ethanethioamide
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$2940.0 2023-06-03
Enamine
EN300-1833877-10.0g
2-(adamantan-1-yl)ethanethioamide
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10g
$4360.0 2023-06-03
Enamine
EN300-1833877-1g
2-(adamantan-1-yl)ethanethioamide
56432-91-8
1g
$842.0 2023-09-19
Enamine
EN300-1833877-5g
2-(adamantan-1-yl)ethanethioamide
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$2443.0 2023-09-19
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